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Compound of Interest

Compound Name: PCM19

Cat. No.: B1577075

Introduction

PCM19 is a 19-amino acid cationic antimicrobial peptide derived from the human protein
hGlyrichin, also known as Reactive Oxygen Species Modulator 1 (ROMO1).[1] This peptide
has garnered interest within the scientific and drug development communities for its potent
antibacterial activity against a range of pathogens, including antibiotic-resistant strains, coupled
with a notable lack of toxicity toward human cells.[2] This technical guide provides a
comprehensive overview of the physical and chemical properties of pCM19, its biological
activity, and the experimental protocols used for its characterization.

Physical and Chemical Properties

PCM19 is a linear peptide corresponding to amino acid residues 42-60 of the human ROMO1
protein.[3] The ROMOL protein consists of 79 amino acids.[3] The specific amino acid
sequence of pCM19 dictates its physicochemical characteristics, which are fundamental to its
antimicrobial function.

Table 1: Physicochemical Properties of pCM19
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Property Value Method

Deduced from ROMO1

Amino Acid Sequence CLRIGMRGRELMGGIGKTM )
sequence (UniProt: P60602)[3]
Molecular Formula Cs1H143N25022S2 Calculated
Molecular Weight 1959.4 g/mol Calculated
Isoelectric Paoint (pl) 10.03 Calculated
Net Charge at pH 7 +3 Calculated
- Predicted to be soluble in Based on polar/charged
Solubility ]
water residue content
Storage Lyophilized at -20°C or below [4]

Biological Activity and Mechanism of Action

PCM19 exhibits broad-spectrum antibacterial activity, effectively inhibiting the growth of both
Gram-positive and Gram-negative bacteria.[1] A key feature of pCM19 is its ability to act
against ampicillin-resistant bacterial strains.[1] The proposed mechanism of action involves
direct interaction with and disruption of the bacterial cell membrane.[1] This is a common
mechanism for many cationic antimicrobial peptides, which are electrostatically attracted to the
negatively charged components of bacterial membranes.[1]

Despite its potent bactericidal effects, pCM19 displays a high degree of selectivity for bacterial
cells over mammalian cells, as evidenced by its lack of hemolytic activity against human red
blood cells.[2] This selectivity is a critical attribute for potential therapeutic applications.[2]

Table 2: Antimicrobial Activity of pCM19
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Target Organism Activity Reference
Escherichia coli BL21 (Gram- ) o
] Effective Inhibition [1]
negative)
Staphylococcus aureus (Gram- ) o
- Effective Inhibition [1]
positive)
Salmonella Typhi (Gram- ) o
) Effective Inhibition [1]
negative)
Ampicillin-resistant E. coli ) o
Effective Inhibition [1]
BL21
Ampicillin-resistant S. aureus Effective Inhibition [1]
Table 3: Hemolytic Activity of pCM19
. . Hemolytic Effect on
Peptide Concentration Reference

Human RBCs

Up to 3000 pg/ml

No significant hemolysis

observed

[1]

Signaling Pathways of the Parent Protein, ROMO1

While pCM19's primary antimicrobial action is believed to be direct membrane disruption, its

parent protein, ROMO1, is a mitochondrial inner membrane protein involved in cellular

signaling pathways, particularly those related to apoptosis and reactive oxygen species (ROS)
production.[5][6] ROMOL1 acts as a molecular bridge between TNF-alpha signaling and the

mitochondria, leading to ROS production and subsequent apoptosis.[5]
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Figure 1: Simplified signaling pathway of ROMOL1 in TNF-alpha induced apoptosis.

Experimental Protocols
Peptide Synthesis

PCM19 is synthesized using standard solid-phase peptide synthesis (SPPS) methods, typically
employing Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.[1][7]
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Figure 2: General workflow for the solid-phase synthesis of pCM19.
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Antibacterial Activity Assay (Broth Microdilution)

The antimicrobial activity of pCM19 is quantified by determining the Minimum Inhibitory

Concentration (MIC) using a broth microdilution method.[1]

Bacterial Culture Preparation: A single colony of the target bacterium is inoculated into a
suitable broth medium and incubated to reach the mid-logarithmic growth phase. The
bacterial suspension is then diluted to a standardized concentration (e.g., 5 x 10"5 CFU/mL).

[1]

Peptide Dilution: A serial dilution of the pCM19 peptide is prepared in a 96-well microtiter
plate.

Inoculation: The standardized bacterial suspension is added to each well containing the
peptide dilutions.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

MIC Determination: The MIC is determined as the lowest concentration of the peptide that
completely inhibits visible bacterial growth.

Hemolysis Assay

The hemolytic activity of pCM19 against human red blood cells (RBCs) is assessed to

determine its cytotoxicity.[1][8]

RBC Preparation: Fresh human red blood cells are washed multiple times with a phosphate-
buffered saline (PBS) solution and resuspended to a final concentration (e.g., 2% v/v).[8]

Peptide Incubation: The RBC suspension is incubated with various concentrations of the
pPCM19 peptide at 37°C for a specified time (e.g., 1 hour).[1]

Controls: A negative control (PBS) and a positive control (a lytic agent like Triton X-100) are
included.[8]

Centrifugation: The samples are centrifuged to pellet the intact RBCs.
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e Hemoglobin Measurement: The amount of hemoglobin released into the supernatant is
quantified by measuring the absorbance at a specific wavelength (e.g., 540 nm).

o Calculation: The percentage of hemolysis is calculated relative to the positive control.

Conclusion

pPCM19 is a promising antimicrobial peptide with potent and broad-spectrum antibacterial
activity and a favorable safety profile characterized by low hemolytic activity. Its well-defined
physical and chemical properties, stemming from its specific amino acid sequence, make it an
attractive candidate for further research and development as a potential therapeutic agent
against bacterial infections, particularly those caused by resistant strains. The experimental
protocols outlined in this guide provide a foundation for the continued investigation and
characterization of pCM19 and other novel antimicrobial peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1577075#physical-and-chemical-properties-of-
pcml19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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